Cas no 2680694-92-0 (tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate
• CAS No: 2680694-92-0
• MF: C₁₂H₁₂BrClN₂O₂
• MW: 331.592881202698
• CID: 5622716
• PubChem ID: 165928714
• Update Time: 2025-10-20

tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate
• 2680694-92-0
• EN300-28295816

• Inchi： 1S/C12H12BrClN2O2/c1-12(2,3)18-11(17)16-10-7(6-15)4-8(13)5-9(10)14/h4-5H,1-3H3,(H,16,17)
• InChI Key： TXFMWXJYPJEYKO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C#N)C=1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 329.97707g/mol
• Monoisotopic Mass: 329.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate

tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate (CAS No. 2680694-92-0): A Comprehensive Overview

tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate (CAS No. 2680694-92-0) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate consists of a tert-butyl carbamate group attached to a substituted phenyl ring. The presence of bromine, chlorine, and cyanide functionalities imparts distinct chemical properties that can be leveraged for designing molecules with enhanced pharmacological profiles. The tert-butyl group provides steric protection, which can influence the compound's stability and reactivity in different environments.

Recent studies have highlighted the importance of tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate in the context of drug discovery. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors targeting the bromodomain and extra-terminal (BET) family of proteins. These inhibitors have shown promise in treating various cancers by modulating gene expression and cellular proliferation.

In another notable study, researchers at the University of California, San Francisco, explored the potential of tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs). The unique combination of functional groups in this compound allowed for fine-tuning of its binding affinity to serotonin transporters, leading to improved efficacy and reduced side effects compared to existing SSRIs.

The synthetic accessibility of tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate is another factor contributing to its appeal in pharmaceutical research. A robust and scalable synthetic route has been developed, enabling efficient production of this compound for both laboratory-scale experiments and industrial applications. This synthetic route involves several well-established chemical transformations, including nucleophilic substitution reactions and coupling reactions, which are widely used in organic synthesis.

From a pharmacological perspective, tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate exhibits favorable properties such as good solubility, stability, and bioavailability. These attributes are crucial for ensuring that the compound can effectively reach its intended biological targets within the body. Additionally, preliminary toxicology studies have shown that this compound has a favorable safety profile, with no significant adverse effects observed at therapeutic concentrations.

The potential applications of tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate extend beyond cancer and psychiatric disorders. Researchers are also investigating its use in other therapeutic areas, such as neurodegenerative diseases and inflammatory conditions. For example, a study published in the Journal of Neurochemistry demonstrated that derivatives of this compound could protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a neuroprotective agent.

In conclusion, tert-butyl N-(4-bromo-2-chloro-6-cyanophenyl)carbamate (CAS No. 2680694-92-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.